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Compound of Interest

Compound Name: AU-15330

Cat. No.: B10827972

Disclaimer: A specific Material Safety Data Sheet (MSDS) for AU-15330 is not publicly
available. This guide is based on best practices for handling potent, novel chemical
compounds, such as Proteolysis Targeting Chimeras (PROTACS), in a laboratory setting. It is
essential to supplement this information with a thorough, institution-specific risk assessment
before handling the compound.

AU-15330 is a PROTAC degrader of the SWI/SNF ATPase subunits SMARCAZ2 and
SMARCAA4, designed for cancer research. As a potent and novel molecule, it should be
handled with care to minimize exposure to laboratory personnel. The following provides a
detailed protocol for the safe handling and disposal of AU-15330.

Personal Protective Equipment (PPE) and
Engineering Controls

The primary goal when handling potent compounds like AU-15330 is to minimize exposure
through a combination of engineering controls and appropriate PPE.

Engineering Controls:

e Chemical Fume Hood: All handling of AU-15330, especially in its powdered form, should be
conducted in a certified chemical fume hood to prevent inhalation of aerosols.

» Weighing Enclosure: For weighing the powdered form, a ventilated balance enclosure or
powder containment hood is recommended to minimize the dispersion of fine particles.
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Personal Protective Equipment (PPE):

» Eye Protection: Chemical splash goggles or a face shield should be worn at all times when
handling AU-15330 in either solid or solution form.

» Hand Protection: Double-gloving with nitrile gloves is recommended. Since AU-15330 is
often dissolved in Dimethyl Sulfoxide (DMSO), it's important to be aware of the chemical
resistance of the gloves. Nitrile gloves offer good resistance to DMSO for short-term contact.
If a splash occurs, gloves should be removed and replaced immediately.

o Body Protection: A lab coat with long sleeves and tight-fitting cuffs is required. For handling
larger quantities or when there is a significant risk of contamination, a disposable, solid-front
lab coat should be used.

» Respiratory Protection: When handling the powdered form of AU-15330 outside of a
dedicated containment enclosure, a NIOSH-approved respirator (e.g., an N95 or higher) is
recommended.

Quantitative Data Summary

The following table summarizes key information for the safe handling of AU-15330.
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Parameter Recommendation

o Assume potent/toxic. Handle as a hazardous
Hazard Classification
compound.

Primary Routes of Exposure Inhalation, skin contact, eye contact, ingestion.

Store as a powder at -20°C for long-term
Storage Temperature

stability.
Solubility Soluble in DMSO.
Glove Type Double-layered nitrile gloves.

) ) Certified chemical fume hood or ventilated
Engineering Controls
balance enclosure.

Treat as hazardous chemical waste. Dispose of
Disposal Method through a certified hazardous waste vendor. Do

not dispose of down the drain or in regular trash.

Experimental Protocols: Handling and Disposal
Workflow

The following diagram illustrates the standard workflow for the safe handling and disposal of
AU-15330 in a laboratory setting.
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Preparation and Weighing
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Safe handling and disposal workflow for AU-15330.
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Operational and Disposal Plan

Receiving and Storage:
e Upon receiving AU-15330, visually inspect the container for any damage or leaks.

o Store the compound in its original, tightly sealed container at -20°C in a designated and
labeled area.

Preparation of Stock Solutions:

Before handling the compound, ensure all necessary PPE is donned correctly.

e Conduct all weighing and solution preparation within a certified chemical fume hood or a
ventilated balance enclosure to minimize inhalation risk.

¢ Use dedicated spatulas and weighing papers for handling the solid compound.

e When dissolving in a solvent like DMSO, add the solvent to the pre-weighed compound
slowly to avoid splashing.

o Clearly label the stock solution container with the compound name, concentration, solvent,
and date of preparation.

Experimental Use:

e When using the AU-15330 stock solution for experiments, maintain the use of all required
PPE.

» Handle all liquids containing AU-15330 with care to prevent spills and splashes.

e Any equipment that comes into contact with AU-15330 (e.g., pipette tips, serological
pipettes, culture plates) should be considered contaminated.

Spill Management:

¢ In case of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,
sand).
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e Place the absorbent material into a sealed, labeled container for hazardous waste disposal.

o Clean the spill area with a suitable decontaminating solution and then with soap and water.

o For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan:

» Solid Waste: All disposable materials that have come into contact with AU-15330 (e.g.,
gloves, pipette tips, weighing papers, contaminated labware) must be collected in a
dedicated, clearly labeled hazardous waste container.[1]

» Liquid Waste: Unused stock solutions and any liquid waste containing AU-15330 should be
collected in a separate, sealed, and clearly labeled hazardous waste container. Do not pour
any waste containing AU-15330 down the drain.[1]

e Unused Compound: Any unused or expired solid AU-15330 should be disposed of in its
original container as hazardous chemical waste.

o Waste Pickup: All hazardous waste containers should be stored in a designated satellite
accumulation area until they are collected by a certified hazardous waste vendor for proper
disposal, likely through incineration.[2]

By adhering to these procedures, researchers can safely handle AU-15330 while minimizing
personal exposure and environmental impact. Always prioritize safety and consult your
institution's Environmental Health and Safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
AU-15330]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10827972#personal-protective-equipment-for-
handling-au-15330]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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